Cas no 27124-64-7 (Cyclohexanol,2-(m-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI))

• Product Name: Cyclohexanol,2-(m-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI)
• CAS No: 27124-64-7
• MF: C₂₀H₂₄O₄S
• MW: 360.467164993286
• CID: 266605
• PubChem ID: 419644
• Update Time: 2025-04-19

Cyclohexanol,2-(m-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-(m-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI)
• [2-(3-methoxyphenyl)cyclohexyl] 4-methylbenzenesulfonate
• NSC-116879
• NSC116879
• DTXSID50329339
• 27124-64-7

• Inchi： 1S/C20H24O4S/c1-15-10-12-18(13-11-15)25(21,22)24-20-9-4-3-8-19(20)16-6-5-7-17(14-16)23-2/h5-7,10-14,19-20H,3-4,8-9H2,1-2H3
• InChI Key： IPJACTZEFMZLDU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCCCC1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 360.13962
• Monoisotopic Mass: 360.13953042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 52.6